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Compound of Interest

Compound Name: Corticorelin Ovine Triflutate

Cat. No.: B571208 Get Quote

Technical Support Center: Corticorelin Ovine
Triflutate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the reconstitution and handling of lyophilized Corticorelin
Ovine Triflutate for research purposes.

Frequently Asked Questions (FAQs)
Q1: What is Corticorelin Ovine Triflutate?

A1: Corticorelin Ovine Triflutate is a synthetic trifluoroacetate salt of ovine corticotropin-

releasing hormone (CRH). It is a 41-amino acid peptide that is a potent stimulator of

adrenocorticotropic hormone (ACTH) release from the anterior pituitary gland.[1] In turn, ACTH

stimulates the adrenal cortex to produce and release cortisol.[1][2][3][4] This mechanism

makes it a valuable tool for studying the hypothalamic-pituitary-adrenal (HPA) axis and stress

responses in both clinical and research settings.[4]

Q2: What is the proper solvent for reconstituting Corticorelin Ovine Triflutate?

A2: For the commercial clinical formulation (ACTHREL®), the recommended solvent is sterile

0.9% Sodium Chloride Injection, USP.[3] For general research purposes, sterile, high-purity

water or a buffer solution such as phosphate-buffered saline (PBS) at a physiological pH may
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also be suitable, depending on the specific experimental requirements. It is always

recommended to consult the manufacturer's datasheet for the specific product you are using.

Q3: How should I store Corticorelin Ovine Triflutate?

A3: Lyophilized Corticorelin Ovine Triflutate should be stored refrigerated at 2°C to 8°C (36°F

to 46°F) and protected from light.[3] The reconstituted solution is stable for up to 8 hours under

refrigerated conditions.[3] For longer-term storage of the reconstituted peptide, it is advisable to

aliquot the solution into single-use volumes and store at -20°C or -80°C to minimize freeze-

thaw cycles.

Q4: What is the molecular weight of Corticorelin Ovine Triflutate?

A4: The empirical formula for the corticorelin ovine peptide is C205H339N59O63S with a

molecular weight of approximately 4670.35 Daltons.[3][5] The molecular weight of the triflutate

salt will be slightly higher.
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Issue Possible Cause(s) Recommended Solution(s)

Cloudy or unclear solution

after reconstitution

- Incomplete dissolution- Use

of a non-ideal solvent-

Contamination- Peptide

aggregation

- Gently swirl or roll the vial to

ensure complete dissolution.

Avoid vigorous shaking.- Allow

the vial to sit at room

temperature for a few

minutes.- If the issue persists,

consider sonicating the vial

briefly in a water bath.- Ensure

the solvent is sterile and

appropriate for your peptide.

Consult the manufacturer's

instructions.- If contamination

is suspected, discard the vial

and use a new one with

aseptic techniques.

Precipitate forms in the

solution

- Peptide is not fully soluble at

the desired concentration- pH

of the solvent is not optimal-

Improper storage of the

reconstituted solution

- Try reconstituting at a lower

concentration.- If using a

buffer, ensure the pH is

compatible with the peptide's

properties.- Store the

reconstituted solution as

recommended (refrigerated for

short-term, frozen for long-

term) and avoid repeated

freeze-thaw cycles.

Difficulty dissolving the

lyophilized powder

- The peptide may have

formed a thin, hard-to-see film

in the vial.- Insufficient solvent

volume.

- Before adding the solvent,

gently tap the vial to ensure all

the powder is at the bottom.-

Add the recommended volume

of solvent and allow the vial to

stand for a few minutes before

gently swirling.- Be patient, as

some peptides may take

longer to dissolve completely.
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Inconsistent experimental

results

- Inaccurate peptide

concentration- Degradation of

the peptide

- Ensure accurate pipetting

when reconstituting and

aliquoting.- Lyophilized

peptides can contain a

significant amount of non-

peptide components (water,

salts). For precise

concentration determination,

consider techniques like UV

spectrophotometry if the

peptide contains chromophoric

residues, or amino acid

analysis.- Always follow proper

storage procedures to prevent

degradation. Use freshly

reconstituted peptide

whenever possible.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Corticorelin
Ovine Triflutate
This protocol provides a general procedure for reconstituting Corticorelin Ovine Triflutate for

research applications.

Materials:

Vial of lyophilized Corticorelin Ovine Triflutate

Sterile, high-purity water, 0.9% sterile saline, or a suitable sterile buffer (e.g., PBS)

Sterile syringes and needles

Sterile, low-protein binding microcentrifuge tubes for aliquoting

Vortex mixer (optional)
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Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of lyophilized peptide and the chosen solvent to come to room

temperature before use.

Inspect the Vial: Gently tap the vial on a hard surface to ensure that all the lyophilized

powder is at the bottom.

Add Solvent: Using a sterile syringe, slowly inject the desired volume of the chosen solvent

into the vial, directing the stream against the side of the vial to avoid foaming.

Dissolve: Gently swirl or roll the vial to dissolve the peptide.[3] Do not shake vigorously, as

this can cause the peptide to denature or aggregate. If the peptide is difficult to dissolve, let

the vial stand at room temperature for a few minutes and then gently swirl again. Brief

sonication in a water bath can also aid in dissolution.

Visual Inspection: Once dissolved, visually inspect the solution for any particulate matter.

The solution should be clear and colorless. If particulates are present, refer to the

troubleshooting guide.

Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the reconstituted solution into single-use, sterile, low-protein binding

microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C. For short-term storage (up to 8 hours), the

reconstituted solution can be kept at 2°C to 8°C.[3]
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Parameter Value Reference

Molecular Weight (peptide) ~4670.35 Da [3][5]

Recommended Reconstitution

Solvent (Clinical)

0.9% Sodium Chloride

Injection, USP
[3]

Lyophilized Storage

Temperature
2°C to 8°C (protect from light) [3]

Reconstituted Solution Stability

(Refrigerated)
Up to 8 hours [3]

Reconstituted Solution Storage

(Long-term)
-20°C or -80°C

General Peptide Handling

Guideline

Visualizations
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Reconstitution Workflow for Corticorelin Ovine Triflutate

Preparation

Reconstitution Storage & Use

Troubleshooting

Start
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Tap vial to collect powder
at the bottom
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Gently swirl or roll to dissolve.
DO NOT SHAKE.

Visually inspect for clarity

Is the solution clear?

Aliquot into single-use tubes

Store at 2-8°C
(up to 8 hours)

Store at -20°C or -80°C
(long-term)

Ready for experimental use

Yes

Solution is cloudy or has particulates

No

Attempt to redissolve
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Caption: Workflow for the reconstitution of lyophilized Corticorelin Ovine Triflutate.
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Corticorelin Ovine Triflutate Signaling Pathway

Corticorelin Ovine Triflutate

Anterior Pituitary Gland
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(Adrenocorticotropic Hormone)
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Cortisol

Releases

Click to download full resolution via product page

Caption: Simplified signaling pathway of Corticorelin Ovine Triflutate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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